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  4. 5-Benzylsulfanyl-12,12-dimethyl-4-phenyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-Benzylsulfanyl-12,12-dimethyl-4-phenyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-Benzylsulfanyl-12,12-dimethyl-4-phenyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 316358-02-8
VCID: VC0439643
InChI: InChI=1S/C24H22N2O2S2/c1-24(2)13-18-19(14-28-24)30-21-20(18)22(27)26(17-11-7-4-8-12-17)23(25-21)29-15-16-9-5-3-6-10-16/h3-12H,13-15H2,1-2H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=CC=C4)C5=CC=CC=C5)C
Molecular Formula: C24H22N2O2S2
Molecular Weight: 434.6g/mol

5-Benzylsulfanyl-12,12-dimethyl-4-phenyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 316358-02-8

Main Products

VCID: VC0439643

Molecular Formula: C24H22N2O2S2

Molecular Weight: 434.6g/mol

5-Benzylsulfanyl-12,12-dimethyl-4-phenyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 316358-02-8

CAS No. 316358-02-8
Product Name 5-Benzylsulfanyl-12,12-dimethyl-4-phenyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C24H22N2O2S2
Molecular Weight 434.6g/mol
IUPAC Name 5-benzylsulfanyl-12,12-dimethyl-4-phenyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C24H22N2O2S2/c1-24(2)13-18-19(14-28-24)30-21-20(18)22(27)26(17-11-7-4-8-12-17)23(25-21)29-15-16-9-5-3-6-10-16/h3-12H,13-15H2,1-2H3
Standard InChIKey QDCOHFWFAQYWNA-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=CC=C4)C5=CC=CC=C5)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=CC=C4)C5=CC=CC=C5)C
PubChem Compound 1741215
Last Modified Nov 11 2021
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